![molecular formula C21H22N2O2 B4192279 2-(3-acetyl-7-ethyl-1H-indol-1-yl)-N-(3-methylphenyl)acetamide](/img/structure/B4192279.png)
2-(3-acetyl-7-ethyl-1H-indol-1-yl)-N-(3-methylphenyl)acetamide
Overview
Description
2-(3-acetyl-7-ethyl-1H-indol-1-yl)-N-(3-methylphenyl)acetamide, also known as AEIA, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. AEIA belongs to the class of indole-based compounds, which have been found to possess various biological activities.
Mechanism of Action
The mechanism of action of 2-(3-acetyl-7-ethyl-1H-indol-1-yl)-N-(3-methylphenyl)acetamide is not fully understood, but it has been proposed that it acts by inhibiting the activity of certain enzymes involved in cancer cell growth and proliferation. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
This compound has been found to modulate various biochemical and physiological processes in the body. It has been shown to reduce the levels of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). This compound has also been found to scavenge free radicals and protect against oxidative stress.
Advantages and Limitations for Lab Experiments
2-(3-acetyl-7-ethyl-1H-indol-1-yl)-N-(3-methylphenyl)acetamide has several advantages for lab experiments. It is a relatively stable compound and can be easily synthesized in large quantities. This compound is also soluble in a variety of solvents, making it easy to work with in the lab. However, one limitation of this compound is that its mechanism of action is not fully understood, which can make it difficult to design experiments to test its effects.
Future Directions
There are several future directions for research on 2-(3-acetyl-7-ethyl-1H-indol-1-yl)-N-(3-methylphenyl)acetamide. One area of interest is its potential as a therapeutic agent for cancer treatment. Further studies are needed to determine the optimal dose and delivery method for this compound and to investigate its effects on different types of cancer cells. Another area of research is the development of new derivatives of this compound with enhanced biological activities. Finally, more research is needed to understand the mechanism of action of this compound and to identify its molecular targets in cancer cells.
In conclusion, this compound is a promising compound with significant potential for scientific research. Its anti-inflammatory, antioxidant, and anticancer properties make it a promising candidate for further study. Further research is needed to fully understand its mechanism of action and to develop new derivatives with enhanced biological activities.
Scientific Research Applications
2-(3-acetyl-7-ethyl-1H-indol-1-yl)-N-(3-methylphenyl)acetamide has been found to exhibit significant biological activities, making it a promising compound for scientific research. It has been shown to possess anti-inflammatory, antioxidant, and anticancer properties. This compound has also been found to inhibit the growth of various cancer cell lines, including breast, colon, and lung cancer cells.
properties
IUPAC Name |
2-(3-acetyl-7-ethylindol-1-yl)-N-(3-methylphenyl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N2O2/c1-4-16-8-6-10-18-19(15(3)24)12-23(21(16)18)13-20(25)22-17-9-5-7-14(2)11-17/h5-12H,4,13H2,1-3H3,(H,22,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNTRCQMAIOQTKI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C2C(=CC=C1)C(=CN2CC(=O)NC3=CC=CC(=C3)C)C(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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